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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C.I. Pigment Red 22 (PR 22), a

synthetic monoazo pigment, and its application in printing inks. This document includes its key

properties, formulation guidelines, and detailed experimental protocols for performance

evaluation.

Introduction to Pigment Red 22
Pigment Red 22, with the C.I. name 12315, is a β-naphthol pigment known for its yellowish-red

to medium bluish-red shade.[1] It offers excellent color strength, cost-effectiveness, and has a

long history of use in the printing ink industry.[1] PR 22 exhibits good alkali and soap

resistance, making it a suitable candidate for applications where such properties are required.

[1][2][3] It is commonly used in a variety of printing inks, including those that are water-based,

solvent-based, and nitrocellulose (NC)-based, as well as in offset and packaging inks.[1][2][4]

Key Properties of Pigment Red 22
The performance of Pigment Red 22 in printing inks is dictated by its inherent chemical and

physical properties. It is a yellowish-red powder that is insoluble in water.[5][6] A summary of its

key quantitative properties is presented in the table below.
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Property Value

C.I. Name Pigment Red 22

C.I. Number 12315

CAS Number 6448-95-9

Molecular Formula C24H18N4O4

Molecular Weight 426.42 g/mol

Density 1.34 - 1.5 g/cm³

Oil Absorption 40-55 g/100g

Heat Resistance 140 - 150 °C

Light Fastness (BWS) 5 - 6

Water Resistance 4 - 5

Oil Resistance 2 - 3

Acid Resistance 3 - 4

Alkali Resistance 3 - 4

Alcohol Resistance 4

Note: Fastness properties are rated on a scale of 1 to 5 or 1 to 8 (for lightfastness), where a

higher number indicates better performance.

Application in Printing Inks
Pigment Red 22 is a versatile pigment utilized in various printing processes due to its

favorable characteristics. Its strong, clean red shade is in high demand for packaging and

consumer goods.[3]

Water-Based Inks: Recommended for use in water-based inks, including flexographic inks.

Its good alkali resistance is beneficial in these formulations.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b021831?utm_src=pdf-body
https://www.sis.se/en/produkter/external-categories/paints-related-coatings-and-aromatics-astm-vol-06/tests-for-chemical-physical-and-optical-properties-appearance-astm-vol-0601/astm-d2812/
https://kelid1.ir/FilesUp/ASTM_STANDARS_971222/D281.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent-Based Inks: Also suitable for solvent-based inks, particularly NC-type inks used in

gravure printing.[2][4]

Offset Inks: Can be incorporated into offset printing inks.[4]

Packaging and Publication Inks: Widely applied in printing inks for packaging and

publications.[1][3]

The selection of Pigment Red 22 for a specific ink system is dependent on the required

performance properties, such as lightfastness, chemical resistance, and the desired color

strength.

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

Pigment Red 22 in a printing ink formulation.

Preparation of a Water-Based Ink Formulation
This protocol describes a general procedure for preparing a lab-scale batch of water-based

printing ink.

Materials and Equipment:

Pigment Red 22

Acrylic resin emulsion (binder)

Water (solvent)

Defoamer

Wetting and dispersing agent

pH adjuster (e.g., ammonia)

High-speed disperser with a Cowles blade

Laboratory balance
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Beakers and other standard laboratory glassware

Procedure:

In a beaker, combine the water, wetting and dispersing agent, and defoamer.

While stirring at low speed with the high-speed disperser, slowly add the Pigment Red 22
powder to the mixture.

Once the pigment is wetted, increase the dispersion speed to achieve a vortex.

Disperse the mixture for 30-60 minutes, or until the desired particle size is achieved. Monitor

the temperature to ensure it does not exceed 50°C.

Reduce the stirring speed and add the acrylic resin emulsion.

Adjust the pH of the ink to the desired range (typically 8.0-9.0 for water-based inks) using the

pH adjuster.

Continue mixing at a low speed for another 15 minutes to ensure homogeneity.

Filter the ink to remove any undispersed particles.

Rheological Measurements
Rheological properties are critical for the printability of an ink. These can be measured using a

rotational rheometer.

Equipment:

Rotational rheometer with cone-and-plate or parallel-plate geometry

Procedure:

Calibrate the rheometer according to the manufacturer's instructions.

Place a sample of the ink onto the lower plate of the rheometer.

Bring the upper plate down to the specified gap setting.
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Allow the sample to equilibrate to the test temperature (e.g., 25°C).

Perform a shear rate sweep to determine the viscosity profile of the ink. A typical range

would be from 0.1 to 1000 s⁻¹.

Data can be fitted to rheological models such as the Herschel-Bulkley model to determine

properties like yield stress.

Oscillatory measurements (amplitude and frequency sweeps) can be performed to evaluate

the viscoelastic properties (storage modulus G' and loss modulus G'').

Assessment of Color Strength and Gloss
Equipment:

Spectrophotometer

Glossmeter

Ink proofer or drawdown bar

Procedure:

Prepare a drawdown of the ink on a standardized substrate (e.g., coated paper) using an ink

proofer or drawdown bar to ensure a uniform film thickness.

Allow the ink to dry completely.

Measure the CIELAB color values (L, a, b*) of the printed sample using a spectrophotometer.

The color strength can be compared to a standard.

Measure the gloss of the printed surface at a specified angle (e.g., 60°) using a glossmeter.

Evaluation of Lightfastness
This protocol is based on ASTM D3424, which outlines standard test methods for evaluating

the relative lightfastness of printed matter.

Equipment:
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Xenon-arc weathering apparatus

Blue Wool Scale standards

Procedure:

Prepare printed samples of the ink on the desired substrate.

Mount the samples in the xenon-arc apparatus alongside the Blue Wool Scale standards.

Expose the samples to a controlled light source that simulates daylight behind window glass

(Test Method 3 of ASTM D3424).

Periodically evaluate the color change of the samples and compare the fading to that of the

Blue Wool standards.

The lightfastness is rated on the Blue Wool Scale from 1 (very poor) to 8 (excellent), based

on which standard shows a similar degree of fading.

Evaluation of Chemical Resistance
This protocol is based on ASTM F2250, a standard practice for evaluating the chemical

resistance of printed inks.

Materials and Equipment:

Printed ink samples

Test chemicals (e.g., water, ethanol, isopropanol, dilute acid, dilute alkali)

Cotton swabs or pads

Timer

Procedure:

Apply a small amount of the test chemical to a cotton swab.
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Rub the printed surface with the saturated swab for a specified number of rubs (e.g., 10

double rubs) with a consistent pressure.

Visually assess the printed sample for any signs of degradation, such as color transfer to the

swab, smudging, or loss of adhesion.

Rate the resistance on a scale (e.g., 1 to 5, where 5 is excellent resistance with no visible

change).

Repeat the test for each chemical to be evaluated.

Visualizations
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Pigment Red 22 Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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